Cas no 4180-57-8 (4-(2,3-dihydroxypropoxy)benzoic acid)

• Product Name: 4-(2,3-dihydroxypropoxy)benzoic acid
• CAS No: 4180-57-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 1513377
• PubChem ID: 20148
• Update Time: 2025-04-21

4-(2,3-dihydroxypropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydroxypropoxy)benzoic acid
• BENZOIC ACID, p-(2,3-DIHYDROXYPROPOXY)-
• BRN 2645857
• DTXSID40961989
• 3-(p-Carboxyphenoxy)-1,2-propanediol
• 4180-57-8
• p-(2,3-Dihydroxypropoxy)benzoic acid
• SCHEMBL24198673

• Inchi： 1S/C10H12O5/c11-5-8(12)6-15-9-3-1-7(2-4-9)10(13)14/h1-4,8,11-12H,5-6H2,(H,13,14)
• InChI Key： KHVXZWBZADAAPR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 212.06846
• Monoisotopic Mass: 212.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 0.1

Experimental Properties

• Density: 1.374
• Boiling Point: 459.1°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.59
• PSA: 86.99